lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate
Overview
Description
Lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate, also known as lithium cyclopropane carboxylate (LiCPC), is an organic compound used in the synthesis of various pharmaceuticals and other compounds. LiCPC is an important reagent for the synthesis of heterocyclic compounds, and has been used in a variety of applications, including drug discovery and development, materials science, and biochemistry. LiCPC has been studied extensively for its potential use in medical applications, and is currently being investigated for its potential therapeutic effects in the treatment of certain diseases.
Scientific Research Applications
LiCPC has been studied extensively in the field of medicinal chemistry, and is currently being investigated for its potential therapeutic effects in the treatment of certain diseases. LiCPC has been studied for its potential use in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease, among other conditions. LiCPC has also been studied for its potential use in the treatment of inflammation, and for its potential as an anti-inflammatory agent. LiCPC has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
Mechanism of Action
LiCPC acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the activity of COX-2, LiCPC reduces the production of prostaglandins, which are involved in inflammation, pain, and other processes. LiCPC also acts as an antioxidant, and has been shown to reduce oxidative stress in cells.
Biochemical and Physiological Effects
LiCPC has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects in various animal models. LiCPC has also been shown to reduce the production of pro-inflammatory cytokines, and to reduce the expression of certain pro-inflammatory genes. LiCPC has also been shown to reduce the production of reactive oxygen species, and to reduce apoptosis.
Advantages and Limitations for Lab Experiments
The main advantage of using LiCPC in laboratory experiments is its relatively low cost and availability. LiCPC is also relatively easy to synthesize, and can be readily obtained from chemical suppliers. However, LiCPC is a relatively unstable compound, and must be handled with care to avoid degradation. Additionally, LiCPC is a relatively potent compound, and must be used with caution to avoid potential toxicity.
Future Directions
Future research into the use of LiCPC could focus on its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, further research into the biochemical and physiological effects of LiCPC could be conducted to better understand its potential therapeutic effects. Furthermore, research into the potential toxicity of LiCPC could be conducted to better understand its safety profile. Finally, further research into the synthesis and optimization of LiCPC could be conducted to improve its availability and cost-effectiveness.
Synthesis Methods
LiCPC is synthesized by the reaction of lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate cyclopropane carboxylate with an alkyl halide. The reaction is typically performed in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as an amine or a transition metal complex. The reaction is typically carried out at a temperature of between 0 and 50 degrees Celsius.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate involves the reaction of 3-methyl-1,2,4-oxadiazole-5-carboxylic acid with cyclopropanecarbonyl chloride in the presence of a base to form 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid. This acid is then reacted with lithium hydroxide to form the final product, lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate.", "Starting Materials": [ "3-methyl-1,2,4-oxadiazole-5-carboxylic acid", "cyclopropanecarbonyl chloride", "base", "lithium hydroxide" ], "Reaction": [ "Step 1: React 3-methyl-1,2,4-oxadiazole-5-carboxylic acid with cyclopropanecarbonyl chloride in the presence of a base to form 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid.", "Step 2: React 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid with lithium hydroxide to form lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate." ] } | |
CAS RN |
2758004-23-6 |
Product Name |
lithium(1+) 1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylate |
Molecular Formula |
C7H7LiN2O3 |
Molecular Weight |
174.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
